Cas no 2172576-72-4 (2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid
• CAS No: 2172576-72-4
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6433795
• PubChem ID: 165576864
• Update Time: 2025-05-20

2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid
• 2172576-72-4
• 2-(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}ethoxy)acetic acid
• EN300-1538834

• Inchi： 1S/C26H23FN2O6/c27-22-13-16(25(32)28-11-12-34-15-24(30)31)9-10-23(22)29-26(33)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PGAGJDYHAXKKQV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NCCOCC(=O)O)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid

Research Brief on 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid (CAS: 2172576-72-4)

In recent years, the compound 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid (CAS: 2172576-72-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorophenyl moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The unique structural features of this compound make it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of a fluorine atom in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for the development of peptide-based therapeutics.

One of the key advancements in the application of this compound is its use in the synthesis of peptide-drug conjugates (PDCs). PDCs are emerging as a promising class of therapeutics that combine the specificity of peptides with the potency of small-molecule drugs. The presence of the Fmoc group in 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid allows for precise control over the conjugation process, enabling the development of highly targeted and efficacious PDCs. Recent preclinical studies have demonstrated the potential of these conjugates in treating various cancers and inflammatory diseases.

In addition to its applications in peptide synthesis, 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid has also been investigated for its role in the development of fluorescent probes and imaging agents. The fluorophenyl moiety provides a platform for the introduction of fluorescent tags, which can be used to track the distribution and uptake of therapeutic agents in vivo. This has significant implications for the field of molecular imaging and personalized medicine.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as well as developing greener and more sustainable synthetic routes. Advances in flow chemistry and continuous manufacturing have shown potential in addressing these challenges, paving the way for broader applications of this compound in pharmaceutical research.

In conclusion, 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethoxy)acetic acid (CAS: 2172576-72-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a compound of significant interest for the development of novel therapeutics and imaging agents. Ongoing research efforts are expected to further elucidate its potential and expand its utility in the field.